Naphthalene-13C6

Specification

• CAS No.: 287399-34-2
• Molecular Formula: C10H8
• Molecular Weight: 134.128
• IUPAC Name: naphthalene
• Standard InChI: InChI=1S/C10H8/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H/i1+1,2+1,5+1,6+1,9+1,10+1
• Standard InChI Key: UFWIBTONFRDIAS-TUSAXXEXSA-N
• SMILES: C1=CC=C2C=CC=CC2=C1

Introduction

Fundamental Characteristics

Chemical Identity and Classification

Naphthalene-13C6 is an isotopically labeled version of naphthalene with six carbon-13 atoms incorporated into its structure. It has a Chemical Abstracts Service (CAS) registry number of 287399-34-2, which uniquely identifies this specific isotope-labeled compound. The compound is classified under European Community (EC) Numbers 685-260-9 and 693-577-9, providing regulatory identification within European chemical frameworks. As a stable isotope-labeled compound, Naphthalene-13C6 retains the fundamental chemical properties of naphthalene while offering enhanced traceability in analytical procedures due to its distinct mass spectrometric signature.

The compound has several synonyms in scientific literature, including "Naphthalene-1,2,3,4-13C4" which refers to a variant with four carbon-13 atoms. This distinction is important for researchers selecting the appropriate isotopic tracer for specific analytical requirements.

Applications in Scientific Research

Environmental Analysis

Naphthalene-13C6 serves as a crucial tool in environmental science, where it functions as an internal standard and tracer compound. Its primary applications include:

• Tracing the fate and transport of polycyclic aromatic hydrocarbons (PAHs) in environmental matrices

• Serving as an internal standard in chromatographic analyses to quantify PAHs in various environmental samples

• Facilitating studies on PAH degradation pathways in soil, water, and air

The isotopic labeling allows researchers to distinguish between naturally occurring naphthalene and the added tracer compound, enabling precise monitoring of environmental processes and contamination levels. This capability is particularly valuable when studying sites with existing naphthalene contamination, where distinguishing between background levels and experimental additions would otherwise be challenging.

Microbial Degradation Studies

One significant research application of Naphthalene-13C6 is in the study of microbial degradation processes. In bioremediation research, this compound has been used to identify bacteria capable of degrading PAHs in contaminated environments.

In one notable study, [U-13C]naphthalene was added to slurry from a bench-scale, aerobic bioreactor treating soil contaminated with polycyclic aromatic hydrocarbons. By extracting and analyzing DNA from the incubations, researchers were able to identify the specific bacterial populations responsible for naphthalene degradation. The study revealed that naphthalene-degrading communities primarily consisted of bacteria from the Pseudomonas and Ralstonia genera, providing valuable insights into bioremediation processes.

This application demonstrates how isotope-labeled naphthalene can help identify key microbial agents in environmental remediation efforts, potentially improving bioremediation strategies for PAH-contaminated sites.

In analytical chemistry, Naphthalene-13C6 serves as a reference standard for calibration and quality control in various instrumental analyses:

• Internal standardization in gas chromatography-mass spectrometry (GC-MS) analyses

• Quality control material in environmental testing laboratories

• Validation of analytical methods for PAH detection and quantification

The compound's unique mass spectral profile, resulting from the carbon-13 labeling, allows it to be easily distinguished from unlabeled naphthalene in mass spectrometry applications, making it valuable for method development and validation in analytical chemistry.

Research Findings and Case Studies

Stable-Isotope Probing in Bioremediation

A significant research application of [U-13C]naphthalene involved stable-isotope probing to identify bacteria capable of degrading polycyclic aromatic hydrocarbons in a bioreactor treating contaminated soil. In this study, isotopically labeled naphthalene was incubated with soil slurry for either 2 or 7 days, after which total DNA was extracted.

The researchers separated "heavy" DNA (containing carbon-13 from bacteria that had assimilated the labeled naphthalene) from "light" DNA and examined the bacterial populations through denaturing gradient gel electrophoresis (DGGE) and 16S rRNA gene clone libraries. This innovative approach allowed direct identification of the microorganisms actively metabolizing the naphthalene.

Key findings from this research included:

• Naphthalene-degrading communities displayed similar DGGE profiles regardless of incubation duration

• Clone libraries were composed primarily of sequences belonging to Pseudomonas and Ralstonia genera

• Little difference was observed between 2-day and 7-day incubations, suggesting minimal secondary utilization of carbon-13 during the experimental period

This research demonstrated the effectiveness of stable-isotope labeled naphthalene in identifying specific microorganisms involved in PAH degradation, providing valuable insights for bioremediation strategies.

Environmental Fate Studies

Naphthalene-13C6 has been instrumental in studying the environmental fate of PAHs in ecosystems. The isotopic labeling allows researchers to track the movement, transformation, and degradation of naphthalene in complex environmental matrices where native PAHs may already be present.

These studies typically involve introducing the labeled compound into environmental samples (soil, sediment, water) and monitoring its distribution, degradation products, and incorporation into biomass over time. Such research provides crucial insights into:

• Degradation rates under various environmental conditions

• Transformation pathways and metabolite formation

• Bioavailability and uptake by organisms

• Persistence in different environmental compartments

The results from these studies inform risk assessment procedures and remediation strategies for sites contaminated with PAHs.

Comparison with Related Compounds

Isotopic Variants of Naphthalene

Naphthalene-13C6 is one of several isotopically labeled variants of naphthalene used in scientific research. Other variants include:

Compound	Description	Applications
Naphthalene-13C4	Four carbon-13 atoms in positions 1,2,3,4	Similar to 13C6 but with different mass signature
Naphthalene-d8	Deuterium-labeled naphthalene	Alternative stable isotope tracer
[U-13C]Naphthalene	Uniformly labeled with carbon-13 in all positions	Complete tracing of carbon flow

Each variant offers specific advantages depending on the research objectives. Naphthalene-13C6 provides a balance between distinctive isotopic signature and production cost, making it suitable for many analytical applications.

Comparison with Other PAH Standards

In environmental analysis, Naphthalene-13C6 is often used alongside other isotopically labeled polycyclic aromatic hydrocarbons. The comparative properties include:

• Volatility: Naphthalene-13C6 is more volatile than larger PAHs, influencing its environmental behavior

• Biodegradability: Generally more readily biodegradable than larger, more complex PAHs

• Analytical detection: Easier to detect at low concentrations due to its relatively simple structure and mass spectral characteristics

These properties position Naphthalene-13C6 as an important component in comprehensive PAH analytical suites and environmental monitoring programs.

Future Research Directions

Advanced Applications

The continued refinement of analytical techniques suggests several promising future applications for Naphthalene-13C6:

• Integration with advanced metabolomics approaches to better understand PAH metabolism in various organisms

• Development of real-time monitoring technologies incorporating isotope-labeled standards

• Combination with other emerging analytical technologies such as high-resolution mass spectrometry for ultra-trace analysis

These applications could enhance environmental monitoring, risk assessment, and remediation technologies for PAH-contaminated sites.

Emerging Research Needs

Several research gaps remain to be addressed regarding Naphthalene-13C6 and its applications:

• Standardization of protocols for its use as an internal standard across different analytical platforms

• Better understanding of its behavior in complex environmental matrices

• Development of more cost-effective synthesis methods to increase accessibility for routine analytical applications

• Exploration of its potential in studying naphthalene metabolism in higher organisms, including humans

Addressing these research needs could expand the utility of Naphthalene-13C6 across multiple scientific disciplines.